4-({[1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]amino}methyl)benzenesulfonamide

• IUPAC Name: 4-[[[1-(4-ethoxyphenyl)-2,5-dioxopyrrolidin-3-yl]amino]methyl]benzenesulfonamide
• InChI: InChI=1S/C19H21N3O5S/c1-2-27-15-7-5-14(6-8-15)22-18(23)11-17(19(22)24)21-12-13-3-9-16(10-4-13)28(20,25)26/h3-10,17,21H,2,11-12H2,1H3,(H2,20,25,26)
• InChI Key: HKMSUFHQHIJFEW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)NCC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C19H21N3O5S
• DSSTOX Substance ID: DTXSID701328149
• Molecular Weight: 403.5 g/mol
• Solubility: 48.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 352218-80-5

Description

4-({[1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]amino}methyl)benzenesulfonamide, also known as EPPS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

4-({[1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]amino}methyl)benzenesulfonamide acts as a zwitterionic buffer, which means that it can exist in both protonated and deprotonated forms depending on the pH of the solution. This property allows 4-({[1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]amino}methyl)benzenesulfonamide to maintain a stable pH in biological and biochemical studies. 4-({[1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]amino}methyl)benzenesulfonamide also has a high binding affinity for metal ions, which makes it an effective chelator.
Biochemical and Physiological Effects:
4-({[1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]amino}methyl)benzenesulfonamide has been shown to have minimal toxicity and does not interfere with the activity of enzymes or other biological molecules. It has been used as a buffer in various biological assays, including enzyme assays, protein purification, and cell culture studies. 4-({[1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]amino}methyl)benzenesulfonamide has also been shown to enhance the activity of certain enzymes, such as horseradish peroxidase.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-({[1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]amino}methyl)benzenesulfonamide is its ability to maintain a stable pH in the physiological range, which makes it ideal for biological and biochemical studies. 4-({[1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]amino}methyl)benzenesulfonamide also has a high binding affinity for metal ions, which makes it an effective chelator. However, 4-({[1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]amino}methyl)benzenesulfonamide has limitations in terms of its solubility in water and its pH range, which may not be suitable for certain experiments.

Future Directions

There is still much to be explored in terms of the potential applications of 4-({[1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]amino}methyl)benzenesulfonamide in various scientific fields. Some possible future directions include the development of new 4-({[1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]amino}methyl)benzenesulfonamide derivatives with improved solubility and pH ranges, the investigation of 4-({[1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]amino}methyl)benzenesulfonamide as a potential therapeutic agent, and the use of 4-({[1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]amino}methyl)benzenesulfonamide in the development of new biosensors and diagnostic tools.
In conclusion, 4-({[1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]amino}methyl)benzenesulfonamide is a versatile chemical compound with a wide range of potential applications in various scientific fields. Its ability to maintain a stable pH in the physiological range and its high binding affinity for metal ions make it an attractive choice for biological and biochemical studies. With further research and development, 4-({[1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]amino}methyl)benzenesulfonamide has the potential to make significant contributions to scientific research and innovation.

Synthesis Methods

4-({[1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]amino}methyl)benzenesulfonamide can be synthesized using a multistep process involving the reaction of 4-aminomethylbenzenesulfonamide with ethyl 4-bromobenzoate, followed by the reaction of the resulting product with pyrrolidine-2,5-dione. The final product is obtained by the removal of the protecting group.

Scientific Research Applications

4-({[1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]amino}methyl)benzenesulfonamide has been extensively studied for its potential applications in various scientific fields. It has been shown to be an effective buffer for biological and biochemical studies, particularly in the pH range of 7.0-9.0. 4-({[1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]amino}methyl)benzenesulfonamide has also been used as a stabilizing agent for proteins and enzymes, as well as a chelator for metal ions.